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Compound of Interest

Compound Name: Butamirate Citrate

Cat. No.: B195422

Abstract

This application note details a simple, sensitive, and validated spectrophotometric method for
the quantitative determination of Butamirate Citrate (BC) in bulk and pharmaceutical dosage
forms. The method is based on the formation of an ion-pair complex between the positively
charged butamirate molecule and an anionic dye, followed by extraction into an organic solvent
and subsequent spectrophotometric measurement. Two acidic dyes, Methyl Orange (MO) and
Bromothymol Blue (BTB), are presented as effective ion-pairing agents. This approach offers a
cost-effective and readily implementable alternative to more complex chromatographic
techniques.

Introduction

Butamirate Citrate is a centrally acting non-narcotic antitussive agent widely used in the
treatment of cough.[1] The quality control of pharmaceutical formulations containing
Butamirate Citrate requires reliable and efficient analytical methods. While HPLC and
derivative UV-spectrophotometry are established techniques for its determination, ion-pair
extractive spectrophotometry provides a simpler and more accessible alternative.[1][2][3] This
method relies on the formation of a stable, colored ion-pair complex between the cationic
butamirate and an anionic dye. This complex is then extracted into an immiscible organic
solvent, and the concentration of Butamirate Citrate is determined by measuring the
absorbance of the organic phase at a specific wavelength.[1]
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This document provides detailed protocols for the determination of Butamirate Citrate using
Methyl Orange and Bromothymol Blue, including reagent preparation, sample analysis, and
method validation parameters.

Principle of the Method

The tertiary amine group in Butamirate Citrate is protonated in an acidic medium, forming a
cation. This cation then reacts with an anionic dye (such as Methyl Orange or Bromothymol
Blue) to form a stable, electrically neutral ion-pair complex. This complex is readily extractable
into a non-polar organic solvent like dichloromethane, while the unreacted, more polar dye
remains in the aqueous phase. The absorbance of the colored ion-pair in the organic phase is
directly proportional to the concentration of Butamirate Citrate.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric
determination of Butamirate Citrate using Methyl Orange and Bromothymol Blue.[1]

I Method with Methyl Method with Bromothymol
Orange (MO) Blue (BTB)

Wavelength (Amax) 424 nm 410 nm

Linearity Range 2.5-12.5 pg/mL 4.0 - 20.0 pg/mL

Molar Absorptivity (€) 2.1 x 10% L/mol-cm 1.3 x 104 L/mol-cm

Limit of Detection (LOD) 0.07 pg/mL 0.29 pg/mL

Limit of Quantification (LOQ) 0.21 pg/mL 0.87 pg/mL

Regression Equation y =0.062x + 0.011 y = 0.041x + 0.023

Correlation Coefficient (r2) 0.999 0.999

Experimental Protocols
Materials and Reagents

« Butamirate Citrate (BC) Standard: Pharmaceutical grade
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» Methyl Orange (MO): Analytical reagent grade
e Bromothymol Blue (BTB): Analytical reagent grade
e Dichloromethane: HPLC grade

o Phosphate Buffer Solutions: pH 3.0 and pH 5.0, prepared according to standard laboratory
procedures.

o Distilled Water

Instrumentation

o UV-Visible Spectrophotometer with 1 cm quartz cells
o Vortex mixer
e Centrifuge

e pH meter

Preparation of Standard and Reagent Solutions

o Standard Butamirate Citrate Stock Solution (100 pg/mL): Accurately weigh 10 mg of
Butamirate Citrate standard and dissolve it in 100 mL of distilled water.

o Working Standard Solutions: Prepare a series of working standard solutions by appropriate
dilution of the stock solution with distilled water to fall within the linearity ranges specified in
the table above.

¢ Methyl Orange Solution (0.008% w/v): Dissolve 8 mg of Methyl Orange in 100 mL of distilled
water.[1]

e Bromothymol Blue Solution (0.025% w/v): Dissolve 25 mg of Bromothymol Blue in 100 mL of
distilled water.[1]

Protocol for lon-Pair Formation and Extraction with
Methyl Orange
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In a 15 mL centrifuge tube, pipette 1 mL of a standard or sample solution of Butamirate
Citrate (within the 12.5 - 62.5 ug/mL range for the initial solution).[1]

Add 1 mL of the 0.008% Methyl Orange solution.[1]

Add 1 mL of pH 5.0 phosphate buffer solution.[1]

Add 5 mL of dichloromethane.[1]

Vortex the mixture for 1 minute to ensure thorough mixing and extraction.[1]

Centrifuge the mixture at 3000 rpm for 2 minutes to separate the aqueous and organic
layers.[1]

Carefully transfer the organic (lower) layer to a 1 cm quartz cell.

Measure the absorbance at 424 nm against a reagent blank prepared in the same manner
but using distilled water instead of the Butamirate Citrate solution.[1]

Protocol for lon-Pair Formation and Extraction with
Bromothymol Blue

In a 15 mL centrifuge tube, pipette 1 mL of a standard or sample solution of Butamirate
Citrate (within the 20 - 100 pg/mL range for the initial solution).[1]

Add 1 mL of the 0.025% Bromothymol Blue solution.[1]
Add 1 mL of pH 3.0 phosphate buffer solution.[1]

Add 5 mL of dichloromethane.[1]

Vortex the mixture for 1 minute.[1]

Centrifuge at 3000 rpm for 2 minutes.[1]

Transfer the organic (lower) layer to a 1 cm quartz cell.

Measure the absorbance at 410 nm against a reagent blank.[1]
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Analysis of Pharmaceutical Preparations (Syrup)

o Accurately measure 1 mL of the Butamirate Citrate syrup and dilute it to 200 mL with
distilled water in a volumetric flask.[1]

o Use 1 mL of this diluted solution and proceed with the analysis as described in the protocols
above.[1]

o Calculate the concentration of Butamirate Citrate in the syrup using the regression equation
derived from the calibration curve of the standard solutions.[1]

Visualizations
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Caption: Experimental workflow for the spectrophotometric determination of Butamirate
Citrate.
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Caption: Logical relationship of ion-pair formation and extraction of Butamirate Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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